Cas no 1137825-88-7 (2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid)

• Product Name: 2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid
• CAS No: 1137825-88-7
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 5907590
• PubChem ID: 22309146
• Update Time: 2025-06-12

2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid
• 1137825-88-7
• EN300-1965724

• Inchi： 1S/C10H12ClNO4/c1-15-7-4-5(11)3-6(9(7)16-2)8(12)10(13)14/h3-4,8H,12H2,1-2H3,(H,13,14)
• InChI Key： YINFIVFLCLMNDX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(C(=O)O)N)OC)OC

Computed Properties

• Exact Mass: 245.0454856g/mol
• Monoisotopic Mass: 245.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid

Research Brief on 2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid (CAS: 1137825-88-7): Recent Advances and Applications

2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid (CAS: 1137825-88-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of neurology and oncology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent literature indicates that 2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid serves as a critical building block in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which show promise in treating various cancers. The compound's unique structural features, including the chloro and dimethoxy substituents, contribute to its ability to interact with biological targets with high affinity and specificity.

In addition to its role in oncology, this compound has also been investigated for its potential neuroprotective effects. A recent preclinical study (2024) reported that derivatives of 2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid exhibit significant activity in modulating glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that further optimization of this scaffold could lead to the development of novel neurotherapeutics.

The synthesis of 2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid has been refined in recent years to improve yield and purity. A 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthetic route, utilizing catalytic methods to reduce waste and enhance efficiency. This advancement is particularly relevant for industrial-scale production, ensuring a reliable supply for ongoing research and development efforts.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into clinically viable therapeutics.

In conclusion, 2-amino-2-(5-chloro-2,3-dimethoxyphenyl)acetic acid (CAS: 1137825-88-7) represents a versatile and valuable compound in the field of medicinal chemistry. Its applications in both oncology and neurology underscore its potential to address unmet medical needs. Continued research and development efforts are expected to further unlock its therapeutic potential, paving the way for innovative treatments in the coming years.